Cas no 3271-01-0 (Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)-)

Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)- structure
3271-01-0 structure
Product Name:Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)-
CAS No:3271-01-0
MF:C12H14N4O2S
MW:278.330160617828
CID:295306
PubChem ID:2762434
Update Time:2025-04-19

Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-amino-N-(5-ethyl-2-pyrimidinyl)-
    • 4-Amino-N-(5-ethyl-2-pyrimidinyl)benzenesulfonamide
    • 5-ETHYLSULFADIAZINE
    • 4-amino-N-(5-ethylpyrimidin-2-yl)benzenesulfonamide
    • BT 402
    • N1-(5-Ethyl-2-pyrimidinyl)-sulfanilamide
    • 3271-01-0
    • 5-Athylsulfadiazin
    • FT-0620383
    • DTXSID10876819
    • 4-Amino-N-(5-ethylpyrimidine-2-yl)benzenesulfonamide
    • Inchi: 1S/C12H14N4O2S/c1-2-9-7-14-12(15-8-9)16-19(17,18)11-5-3-10(13)4-6-11/h3-8H,2,13H2,1H3,(H,14,15,16)
    • InChI Key: XVYRUUWBRCOGRJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC1N=CC(=CN=1)CC)(=O)=O

Computed Properties

  • Exact Mass: 278.08392
  • Monoisotopic Mass: 278.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.39
  • Boiling Point: 520.9°Cat760mmHg
  • Flash Point: 268.9°C
  • Refractive Index: 1.643
  • PSA: 97.97
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